2-O-Tert-butyl 5-O-methyl (1S,4R,5R)-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate

• IUPAC Name: 2-O-tert-butyl 5-O-methyl (1S,4R,5R)-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate
• InChI: InChI=1S/C12H19NO4/c1-12(2,3)17-11(15)13-6-7-5-8(13)9(7)10(14)16-4/h7-9H,5-6H2,1-4H3/t7-,8-,9+/m0/s1
• InChI Key: WITHEBMIQIDICK-XHNCKOQMSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC1C2C(=O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2C[C@H]1[C@@H]2C(=O)OC
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol

Description

2-O-Tert-butyl 5-O-methyl (1S,4R,5R)-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of bicyclic compounds and has a unique structure that makes it interesting for researchers to study its properties and functions.

Scientific Research Applications

Synthesis and Molecular Structure

Research on similar bicyclic compounds, such as the synthesis of chiral cyclic amino acid esters, reveals the importance of these structures in understanding molecular conformations and interactions. For example, the synthesis of (2S, 5S)-tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, characterized by 1H NMR spectroscopy and high-resolution mass spectrometry, provides insights into the stereochemistry and molecular structure of bicyclic compounds (Moriguchi, Krishnamurthy, Arai, & Tsuge, 2014).

Chemical Synthesis

In the domain of chemical synthesis, these compounds are pivotal for creating complex molecular architectures. The synthesis of a glutamic acid analogue from L-serine, involving multiple steps including Wittig/Michael reaction and iodosulfonamidation, underscores the versatility of bicyclic compounds in synthesizing bioactive molecules (Hart & Rapoport, 1999).

Material Science Applications

Bicyclic compounds also find applications in material science, particularly in developing photoresist materials for lithography. Alicyclic polymers designed for 193 nm photoresist applications demonstrate the role of such compounds in creating materials with specific optical properties (Okoroanyanwu, Shimokawa, Byers, & Willson, 1998).

Pharmacological Studies

While the direct application of "2-O-Tert-butyl 5-O-methyl (1S,4R,5R)-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate" in pharmacology was not found, related research on bicyclic compounds, such as the synthesis of 1-aryl-3-azabicyclo[3.1.0]hexanes as nonnarcotic analgesic agents, illustrates the potential of bicyclic structures in drug development (Epstein et al., 1981).